methyl N-[4-(3-oxo-4-morpholinyl)phenyl]carbamate

• Molecular Formula: C12H14N2O4
• Molecular Weight: 250.25 g/mol
• IUPAC Name: methyl N-[4-(3-oxomorpholin-4-yl)phenyl]carbamate
• InChI: InChI=1S/C12H14N2O4/c1-17-12(16)13-9-2-4-10(5-3-9)14-6-7-18-8-11(14)15/h2-5H,6-8H2,1H3,(H,13,16)
• InChI Key: WYWFQXUKSOKMPB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)N2CCOCC2=O

Description

Methyl N-[4-(3-oxo-4-morpholinyl)phenyl]carbamate is a useful research compound. Its molecular formula is C12H14N2O4 and its molecular weight is 250.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N-Diisopropylethylamine (27.2 mL, 156.08 mmol) was added over 3 min to a stirred suspension of 4-(4-aminophenyl)-3-morpholinone (2, 25 g, 130.07 mmol) in CH2Cl2 (750 mL). The reaction mixture was stirred at room temperature for 15 min and methyl chloroformate (11.6 mL, 149.58 mmol) was added drop-wise over 10 min. The resulting thick suspension was stirred for another 1 h and filtered through a Buchner funnel. The solid was washed with CH2Cl2 (2×75 mL) and dried under vacuum to obtain methyl N-[4-(3-oxo-4-morpholinyl)phenyl]carbamate (5b, 30.92 g, 95%) as a crystalline solid.